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Compound of Interest

Compound Name: 4,5-Dichloro-2-methylimidazole

Cat. No.: B096617 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of 4,5-Dichloro-2-
methylimidazole

For Researchers, Scientists, and Drug Development Professionals

Abstract
4,5-dichloro-2-methylimidazole is a halogenated heterocyclic organic compound. This

technical guide provides a comprehensive overview of its core chemical properties, structural

details, and relevant experimental contexts. Due to a lack of specific documented biological

pathways for this compound, this guide presents a putative synthesis pathway and a general

analytical workflow. All quantitative data are summarized for clarity, and methodologies for key

experimental procedures found for related compounds are detailed to provide a practical

framework for researchers.

Chemical Structure and Identification
4,5-dichloro-2-methylimidazole is characterized by an imidazole ring substituted with two

chlorine atoms at positions 4 and 5, and a methyl group at position 2.

IUPAC Name: 4,5-dichloro-2-methyl-1H-imidazole

CAS Number: 15965-33-0

InChI Key: ZWRYWVBALYOSPQ-UHFFFAOYSA-N
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Canonical SMILES: CC1=NC(=C(N1)Cl)Cl

Physicochemical Properties
The key physicochemical properties of 4,5-dichloro-2-methylimidazole are summarized in the

table below.

Property Value Reference(s)

Molecular Formula C4H4Cl2N2 [1][2]

Molecular Weight 150.99 g/mol [1][2]

Melting Point 246-248°C [1]

Boiling Point 345.3°C at 760 mmHg [2]

Appearance
Pale cream to brown powder

or lumps

Solubility Soluble in water [3]

Experimental Protocols
While a specific, detailed synthesis protocol for 4,5-dichloro-2-methylimidazole was not found

in the reviewed literature, a general methodology can be inferred from the synthesis of similar

imidazole derivatives. The following represents a plausible synthetic approach.

Synthesis of Imidazole Derivatives (General Protocol)
A common method for synthesizing the imidazole ring is the Radziszewski reaction, which

involves the condensation of a dicarbonyl compound, an aldehyde, and ammonia. For 2-

methylimidazole derivatives, acetaldehyde would be the aldehyde component.

Reaction: A mixture of glyoxal, acetaldehyde, and ammonia can be reacted to form 2-

methylimidazole. Subsequent chlorination would be required to produce 4,5-dichloro-2-
methylimidazole.

Purification: Purification of imidazole compounds often involves recrystallization. A patent for a

related compound, 4(5)-chloro-2-cyano-5(4)-(4'-methylphenyl) imidazole, describes a
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purification method involving:

Dissolving the crude product in a mixed solution of an organic solvent (e.g., toluene) and an

aqueous alkaline solution (e.g., 10% sodium carbonate).[4]

Stirring the mixture at a raised temperature (e.g., 50°C) for a period (e.g., 2 hours).[4]

Separating the aqueous layer.[4]

Cooling the aqueous layer and neutralizing it with a dilute acid (e.g., 10% hydrochloric acid)

to precipitate the purified product.[4]

Filtering and drying the solid product.[4]

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
The analysis of imidazole derivatives is commonly performed using HPLC. While a specific

protocol for 4,5-dichloro-2-methylimidazole is not detailed, a general method for related

methylimidazoles can be adapted.

Instrumentation:

Agilent 6460 Triple Quadrupole LC/MS or similar.[2]

Column: Agilent InfinityLab Poroshell 120 HILIC-OH5, 2.7 µm.[2]

Mobile Phase and Conditions for a related compound (4-Methylimidazole):

A mixture of acetonitrile and an ionic reagent solution (e.g., 16 mmol·L-1 sodium dodecyl

sulfate and 17 mmol·L-1 potassium dihydrogen phosphate at pH 3.5) in a 40:60 ratio can be

used as the mobile phase in an isocratic elution.[5]

Detection is typically carried out using a diode array detector at a wavelength of 210 nm.[5]

Sample Preparation (Example for a beverage sample):

Measure 3.0 mL of the sample into a 5-mL volumetric flask.[2]
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Adjust the pH to approximately 7.0 with ammonium hydroxide.[2]

Add water to the mark and mix using sonication.[2]

Transfer 1.0 mL of this mixture to a 10-mL volumetric flask with 8 mL of acetonitrile.[2]

Mix using sonication before adding acetonitrile to the final volume.[2]

Visualized Workflows
Putative Synthetic and Purification Workflow
The following diagram illustrates a potential workflow for the synthesis and purification of 4,5-
dichloro-2-methylimidazole, based on general principles of imidazole synthesis and

purification methods for related compounds.
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Caption: A potential synthesis and purification workflow for 4,5-dichloro-2-methylimidazole.
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General Analytical Workflow
This diagram outlines a typical analytical workflow for the identification and quantification of a

methylimidazole compound in a sample matrix using HPLC-MS.

Sample Collection

Sample Preparation
(e.g., pH adjustment, dilution)

Solid Phase Extraction (SPE)
(Optional Cleanup)

HPLC Separation
(HILIC Column)

Mass Spectrometry Detection
(e.g., Triple Quadrupole)

Data Analysis
(Quantification and Identification)

Click to download full resolution via product page

Caption: A general analytical workflow for methylimidazole compounds.

Biological Activity and Signaling Pathways
There is a lack of specific information in the reviewed scientific literature concerning the

biological activities and associated signaling pathways of 4,5-dichloro-2-methylimidazole.

While other imidazole derivatives have been investigated for various therapeutic effects,
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including anti-inflammatory, antibacterial, and antifungal properties, these activities have not

been explicitly attributed to 4,5-dichloro-2-methylimidazole.[6] Further research is required to

elucidate the biological role and mechanism of action of this specific compound.

Conclusion
4,5-dichloro-2-methylimidazole is a well-characterized small molecule with defined

physicochemical properties. While detailed experimental protocols for its synthesis and

analysis are not readily available, established methods for related imidazole compounds

provide a strong foundation for its study. A significant gap exists in the understanding of its

biological activity. This guide serves as a foundational resource for researchers and

professionals in drug development, highlighting both the known characteristics of 4,5-dichloro-
2-methylimidazole and the opportunities for future investigation into its potential biological

functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b096617#4-5-dichloro-2-methylimidazole-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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